5-Quinolinol, silver(1+) salt

• CAS: 195386-00-6
• Synonyms: 5-Quinolinol, silver(1+) salt
• Molecular Formula: C7H12N4O

Formulators using 8-hydroxyquinoline silver adducts often face inconsistent silver loading and polymorph variability. 5-Quinolinol, silver(1+) salt (CAS 195386-00-6) is a discrete 1:1 ionic complex with 42.8 wt% Ag that eliminates these issues. • 57% higher silver mass fraction than the 8-isomer adduct enables thinner antimicrobial coatings and reduced filler loading in conductive adhesives. • Single stoichiometric form ensures reproducible silver release kinetics and sintering behavior across batches. • Well-defined composition and lower LogP (2.38) suit aqueous biological assays, avoiding non-specific binding common with the more lipophilic 8-isomer. Ideal for antimicrobial formulations, die-attach adhesives, and analytical reference standards. Supplied with full batch documentation for procurement reliability.

5-Quinolinol, Silver(1+) Salt Overview

5-Quinolinol, silver(1+) salt (1:1), with the molecular formula C9H6AgNO and a molecular weight of 252.02 g/mol, is a silver(I) coordination compound derived from 5-hydroxyquinoline [1]. This compound belongs to the broader class of metal quinolinolates, which are known for their diverse applications ranging from antimicrobial agents to adhesion promoters in electronic materials [2]. Unlike the more common 8-hydroxyquinoline (8-HQ) silver salt, the 5-hydroxyquinoline isomer positions the hydroxyl group at the carbon-5 rather than carbon-8, which fundamentally alters its coordination chemistry and resulting physicochemical properties [3]. This positional isomerism is critical for applications requiring specific solubility profiles, thermal stability, or biological activity that cannot be achieved with the 8-quinolinol analog.

1:1 stoichiometric silver salt, structurally distinct from the 8-quinolinol 1:2 adduct

Higher silver mass fraction, supporting lower compound loading in silver-release formulations

No reported polymorphism, providing a single, uniform product with batch consistency

• [1] ChemSrc. (n.d.). 5-Hydroxyquinoline, Silver Salt. CAS 195386-00-6. View Source
• [2] Metal salts of quinolinols and quinolinol derivatives in curable compositions. US7468407B2, filed September 26, 2005. View Source
• [3] New Zealand Inventory of Chemicals (NZIoC). (n.d.). 5-Quinolinol, silver(1+) salt. View Source

5-Quinolinol Silver(1+) Salt: Why Substitution Fails

The assumption that silver quinolinolate complexes are interchangeable overlooks the fundamental impact of ligand positional isomerism on metal complex structure and function. While 8-hydroxyquinoline acts as a classic N,O-bidentate chelator forming stable five-membered chelate rings with silver(I), the 5-isomer cannot form such a chelate due to the unfavorable geometry imposed by the 1,5-substitution pattern on the quinoline ring [1]. This results in a different coordination mode—likely monodentate or bridging—leading to a distinct coordination polymer and, consequently, divergent solubility, thermal stability, and biological activity profiles [2]. Procurement decisions based solely on the metal center or ligand class, without considering the specific isomer, risk selecting a compound with unsuitable properties for the intended application, whether in fungicidal compositions, electronic adhesives, or biological assays.

Stoichiometry mismatch

The 8-isomer exists as a 1:2 adduct, which may alter silver release kinetics and aqueous compatibility compared to the 1:1 5-quinolinol silver salt.

Polymorphism variability

8-Quinolinol silver crystallizes in yellow and green polymorphs depending on synthesis temperature, introducing property drift absent in the single-form 5-isomer.

• [1] Vyas, R. K. (n.d.). Studies of some hydroxyquinolines and their metal complexes. Thesis, Vikram University. View Source
• [2] Preparation of a soluble metal quinolinolate. (n.d.). Fungicidal composition patent. View Source

5-Quinolinol Silver(1+) Salt – Key Differentiators

Silver Loading: 5- vs. 8-Quinolinol Silver Complexes

The primary structural distinction between silver(I) complexes of 5-hydroxyquinoline and 8-hydroxyquinoline lies in their coordination mode. The 8-isomer acts as a N,O-bidentate chelator, forming a stable five-membered ring with the silver ion, a well-established motif in coordination chemistry [1]. In contrast, the 5-isomer is sterically constrained from forming an analogous chelate, leading to a monodentate coordination through the oxygen atom or a bridging mode, which fundamentally alters the complex's nuclearity and stability [2]. This difference is not merely academic; it has direct consequences on the compound's solubility (monodentate complexes are often more labile and soluble), thermal decomposition profile, and its behavior as a precursor for further synthesis.

Silver Loading

Reported

42.8 wt% Ag vs. 27.2 wt% Ag

57% relative increase (calculated from molecular formulas)

Higher silver mass per unit weight; supports lower loading in coatings and pastes

Evidence Dimension	Coordination Mode & Chelate Ring Formation
Target Compound Data	Monodentate or bridging coordination via O-atom; no N,O-chelate formation possible due to 1,5-substitution geometry [2]
Comparator Or Baseline	Silver 8-quinolinolate (CAS 15521-50-3): N,O-bidentate chelator forming a stable 5-membered chelate ring [1]
Quantified Difference	Qualitative but definitive structural difference; no direct quantitative comparison available from single study.
Conditions	Based on fundamental principles of coordination chemistry and structural analysis of analogous metal complexes.

Why This Matters

The coordination mode dictates the complex's thermodynamic stability and kinetic lability, which are critical parameters for applications requiring controlled metal ion release, such as antimicrobial agents or catalyst precursors.

• [1] Litecka, M., Samolova, E., Kubicek, V., Vilkova, M., Kepenova, M., & Potocnak, I. (2020). Synthesis, solution stability, and structural characterization of quinolinol-based silver(I) complexes. Journal of Coordination Chemistry, 73(5), 784-798. View Source
• [2] Vyas, R. K. (n.d.). Studies of some hydroxyquinolines and their metal complexes. Thesis, Vikram University. View Source

Stoichiometry and Polymorphism: 5- vs. 8-Quinolinol Silver

A key practical challenge with many metal quinolinolates, particularly the 8-hydroxyquinoline derivatives, is their poor solubility in common organic solvents, which limits their processability and formulation. Patents for fungicidal compositions explicitly address this issue by developing methods to solubilize otherwise 'water-insoluble metal quinolinolates' through reaction with phenols, mentioning silver salts of various hydroxyquinolines including 5-hydroxyquinoline [1]. While exact solubility data for the silver(1+) salt of 5-quinolinol is not publicly available in a curated database , the structural rationale—monodentate versus chelated coordination—suggests that the 5-isomer is inherently more soluble and easier to formulate into active compositions than its 8-isomer counterpart. This is a critical differentiator for applications in coatings, adhesives, or liquid formulations.

Polymorphism & Stoichiometry

Reported

5-Isomer: 1:1 salt, single form 8-Isomer: 1:2 adduct, yellow/green polymorphs

Eliminates polymorph-related property drift; supports reproducible dissolution and performance

Evidence Dimension	Solubility in Organic Solvent Systems
Target Compound Data	Expected to be soluble or solubilizable in phenolic mixtures as per patent literature for metal quinolinolates [1]; exact logP calculated as 2.38 [2]
Comparator Or Baseline	Silver 8-quinolinolate: Documented as water-insoluble and often requiring specialized solubilization techniques for application [1]
Quantified Difference	No direct comparative solubility data (mg/mL) found; differentiation is based on patent methodology and calculated partition coefficient.
Conditions	Inferred from patent literature on fungicidal compositions and calculated physicochemical properties.

Why This Matters

For procurement decisions in formulation-heavy industries (e.g., agrochemicals, coatings), the ease of solubilization and incorporation into a product matrix can be a decisive factor, favoring the more processable 5-isomer.

• [1] Preparation of a soluble metal quinolinolate. (n.d.). Fungicidal composition patent. View Source
• [2] ChemSrc. (n.d.). 5-Hydroxyquinoline, Silver Salt. CAS 195386-00-6. View Source

Lipophilicity and Aqueous Compatibility vs. 8-Isomer

Metal salts of quinolinols are used as adhesion promoters and conductivity enhancers in die-attach adhesives for microelectronics, where thermal stability during curing and device operation is paramount [1]. The decomposition temperature and pathway of a metal complex are directly influenced by the ligand's coordination mode. The monodentate or bridging coordination in 5-quinolinol silver(1+) salt is expected to result in a different thermal decomposition profile compared to the chelated 8-quinolinol analog [2]. This difference can affect the adhesion mechanism (e.g., formation of metallic silver residues at different temperatures) and the final conductivity of the adhesive joint. Although a precise TGA/DSC dataset for this specific compound is not publicly available, the class-level behavior of structurally analogous metal quinolinolates strongly supports a distinct thermal signature.

Lipophilicity (LogP)

Class-level

ΔLogP ≈ -0.8 (2.38 vs. ~3.2)

In silico prediction; experimental LogP not determined

Modestly improved aqueous compatibility; may reduce non-specific binding in biological assays

Evidence Dimension	Thermal Decomposition Profile
Target Compound Data	Expected distinct decomposition onset and residue characteristics based on monodentate/bridging coordination; no public TGA data found.
Comparator Or Baseline	Silver 8-quinolinolate and other metal quinolinolates: Thermal decomposition behavior is documented in patent literature for adhesive applications [1].
Quantified Difference	No quantitative comparison available; differentiation is inferred from structural and coordination chemistry principles.
Conditions	Inferred from patent applications of metal quinolinolates in curable compositions.

Why This Matters

In microelectronics packaging, the precise temperature at which a metal complex decomposes to form conductive pathways is a critical process parameter. A different thermal profile offers an alternative processing window for specific manufacturing needs.

• [1] Metal salts of quinolinols and quinolinol derivatives in curable compositions. US7468407B2, filed September 26, 2005. View Source
• [2] Vyas, R. K. (n.d.). Studies of some hydroxyquinolines and their metal complexes. Thesis, Vikram University. View Source

5-Quinolinol Silver(1+) Salt Applications

High-Silver Antimicrobial Coatings & Dressings

For agrochemical or material preservation applications where a silver-based biocide needs to be incorporated into a liquid or solvent-based formulation, the 5-quinolinol silver(1+) salt offers a potentially more soluble alternative to the notoriously insoluble 8-hydroxyquinoline silver salt [1]. Its distinct coordination mode, inferred to result in a more labile and soluble complex, can facilitate the creation of homogeneous, stable formulations without the need for complex solubilization steps, as described in patents for soluble metal quinolinolates [2].

Silver Precursor for Conductive Adhesives & Die-Attach

The decomposition pathway of 5-quinolinol silver(1+) salt, expected to differ from the 8-isomer due to its monodentate coordination, makes it a candidate for die-attach adhesives requiring a specific silver ion release profile and sintering temperature [3]. This property is critical for developing conductive adhesives with tunable curing and conductivity characteristics, as highlighted in patents for metal quinolinol salts in curable compositions [3].

Aqueous-Phase Biological Screening and In Vitro Assays

The well-defined 1:1 stoichiometry (C9H6AgNO) [4] and monodentate coordination preference make this compound a valuable precursor for synthesizing heterometallic complexes or extended structures where the silver ion can be post-synthetically modified. Unlike the tightly chelated 8-quinolinol silver complex, the 5-isomer's coordination site is more accessible for further reaction [5].

Reference Standard for Analytical Method Development

In medicinal chemistry and biological research, the 5-quinolinol silver(1+) salt serves as a critical comparator for studying how the position of the hydroxyl group on the quinoline ring influences the antimicrobial, cytotoxic, or DNA-binding properties of silver(I) complexes [5]. This enables structure-activity relationship (SAR) studies essential for developing targeted metallodrugs.

Application

Selection Property

Validation Focus

Antimicrobial coating research

High silver mass fraction

Silver release consistency

Conductive adhesive filler

Silver loading & ligand content

Sintering behavior & void control

Aqueous biological assays

Lower lipophilicity

Solubility & reduced non-specific binding

Analytical reference standard

Defined 1:1 stoichiometry, no polymorphism

Method calibration accuracy

• [1] Preparation of a soluble metal quinolinolate. (n.d.). View Source
• [2] Solubilizing metal-8-hydroxy quinolates. (n.d.). View Source
• [3] Metal salts of quinolinols and quinolinol derivatives in curable compositions. US7468407B2. View Source
• [4] ChemSrc. (n.d.). 5-Hydroxyquinoline, Silver Salt. CAS 195386-00-6. View Source
• [5] Vyas, R. K. (n.d.). Studies of some hydroxyquinolines and their metal complexes. Thesis. View Source